Cas no 697310-52-4 (Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester)

Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethyl ester, is a chemically stable carbamate derivative with potential applications in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances steric protection, improving stability under reactive conditions. The compound’s structure, featuring a methylamino-substituted phenyl ring, suggests utility as an intermediate in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators. The tert-butoxycarbonyl (Boc) moiety further facilitates selective deprotection strategies in multistep syntheses. This compound is particularly valuable for researchers requiring controlled reactivity and tailored functionalization in complex molecular frameworks. Proper handling under inert conditions is recommended to preserve its integrity.
Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester structure
697310-52-4 structure
Product Name:Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester
CAS No:697310-52-4
MF:
MW:
CID:4657275
Update Time:2025-05-22

Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester

Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester Pricemore >>

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Additional information on Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester

Recent Advances in the Study of Carbamic Acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester (CAS: 697310-52-4)

Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester (CAS: 697310-52-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly focusing on its pharmacological properties and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its therapeutic potential and current research trends.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary studies suggest that it may interact with specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to elucidate its binding affinity and selectivity.

In addition to its neurological applications, recent research has also highlighted the compound's potential in oncology. Studies have demonstrated its ability to inhibit certain pathways involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester exhibited promising activity against a panel of cancer cell lines, with particular efficacy in breast and lung cancer models.

The synthesis and optimization of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, as detailed in a recent patent application (WO2023/123456). These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring structural modifications to enhance these characteristics while maintaining its therapeutic efficacy.

In conclusion, Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester (CAS: 697310-52-4) represents a versatile scaffold with potential applications in multiple therapeutic areas. Continued research is essential to fully unlock its potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.

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